N-benzyl-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide

• IUPAC Name: N-benzyl-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)-N-methylacetamide
• InChI: InChI=1S/C18H19N3O2S/c1-12-13(2)24-17-16(12)18(23)21(11-19-17)10-15(22)20(3)9-14-7-5-4-6-8-14/h4-8,11H,9-10H2,1-3H3
• InChI Key: JPMDTGNPGSJDDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)N(C)CC3=CC=CC=C3)C
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

N-benzyl-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide, also known as BPTP, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. BPTP belongs to the class of thieno[2,3-d]pyrimidines and has been shown to have promising pharmacological properties.

Mechanism of Action

The mechanism of action of N-benzyl-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in disease progression. This compound has been shown to inhibit the activity of the enzyme glycogen synthase kinase 3β (GSK-3β), which is involved in the pathogenesis of Alzheimer's disease. This compound has also been shown to inhibit the activity of the protein kinase B (Akt) signaling pathway, which is involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In neuroscience, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. This compound has also been shown to have anti-inflammatory properties and to reduce oxidative stress in the brain. In cancer research, this compound has been shown to induce apoptosis (cell death) in cancer cells and to inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide in lab experiments is its high potency and specificity for its target enzymes and signaling pathways. This allows for more precise and targeted studies of disease mechanisms and potential therapeutic interventions. However, one limitation of using this compound is its relatively high cost and limited availability, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on N-benzyl-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide. In neuroscience, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for neurodegenerative diseases. In cancer research, further studies are needed to determine the optimal dosing and administration of this compound for maximum anticancer efficacy. Additionally, there is potential for the development of novel derivatives of this compound with improved pharmacological properties.

Scientific Research Applications

N-benzyl-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide has been studied for its potential as a therapeutic agent in various fields of scientific research. In neuroscience, this compound has been shown to have neuroprotective properties and has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential as an anticancer agent, with promising results in preclinical studies.